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Compound of Interest

Compound Name: 2,5-Dichloropyrazine

Cat. No.: B010626 Get Quote

A Comprehensive Technical Guide to 2,5-Dichloropyrazine for Researchers and Drug

Development Professionals

Introduction
2,5-Dichloropyrazine is a halogenated heterocyclic compound that serves as a pivotal

intermediate in the synthesis of a wide array of chemical compounds. Its unique structural and

electronic properties make it a versatile building block, particularly in the fields of

pharmaceutical and agrochemical development. This technical guide provides an in-depth

overview of 2,5-Dichloropyrazine, including its chemical and physical properties, synthesis

protocols, reactivity, and significant applications in drug discovery and materials science.

Core Compound Data
The fundamental properties of 2,5-Dichloropyrazine are summarized in the table below,

providing a quick reference for researchers.
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Property Value Reference

CAS Number 19745-07-4

Molecular Formula C₄H₂Cl₂N₂

Molecular Weight 148.98 g/mol

IUPAC Name 2,5-dichloropyrazine

Appearance Colorless to pale yellow liquid

Boiling Point 184.4 °C at 760 mmHg

Melting Point 0 °C

Density 1.493 g/cm³

SMILES C1=NC(=CN=C1Cl)Cl

InChIKey
JVSDZAGCHKCSGR-

UHFFFAOYSA-N

Synthesis of 2,5-Dichloropyrazine
The synthesis of 2,5-Dichloropyrazine can be achieved through a multi-step process starting

from readily available precursors. A common and effective method involves the chlorination and

subsequent diazotization of 2-aminopyrazine.

Experimental Protocol: Two-Step Synthesis from 2-
Aminopyrazine
This protocol details the synthesis of 2,5-Dichloropyrazine from 2-aminopyrazine via a 5-

chloropyrazin-2-amine intermediate.

Step 1: Synthesis of 5-chloropyrazin-2-amine

In a round-bottom flask, dissolve 2-aminopyrazine (3 g, 31.545 mmol) in 30 mL of anhydrous

dichloromethane (DCM).

Stir the solution under a nitrogen atmosphere.
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Add N-chlorosuccinimide (NCS) (4.2 g, 30.545 mmol) to the stirred solution.

Heat the reaction mixture to 40°C and maintain for 2 hours.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture and proceed with purification to isolate 5-

chloropyrazin-2-amine.

Step 2: Synthesis of 2,5-Dichloropyrazine

Prepare a solution of 5-chloropyrazin-2-amine (1 g, 7.751 mmol) in 10 mL of concentrated

hydrochloric acid.

Cool the solution to -10°C in an ice-salt bath.

Slowly add an aqueous solution of sodium nitrite (1.1 g, 15.89 mmol) to the stirred solution

over a period of 1 hour, maintaining the temperature at -10°C.

After the addition is complete, continue stirring at 0°C for 1 hour, then allow the mixture to

warm to room temperature and stir for an additional 2 hours.

Monitor the reaction progress by TLC.

Once the reaction is complete, carefully neutralize the mixture with a 50% sodium hydroxide

(NaOH) solution.

Extract the product with dichloromethane (DCM).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel (100-200 mesh) using a

hexane solution containing 2% ethyl acetate as the eluent to yield 2,5-Dichloropyrazine as

a colorless oil.
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Step 1: Chlorination

Step 2: Diazotization

2-Aminopyrazine

NCS, DCM, 40°C

5-chloropyrazin-2-amine

NaNO2, conc. HCl, -10°C to RT

2,5-Dichloropyrazine
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Nucleophilic Aromatic Substitution

Buchwald-Hartwig Amination

2,5-Dichloropyrazine t-BuOK

3-Methoxyaniline

5-chloro-N-(3-methoxyphenyl)pyrazin-2-amine

Pd Catalyst2-(piperidin-1-yl)benzamide Capsaicin Receptor
Antagonist

Click to download full resolution via product page

To cite this document: BenchChem. [2,5-Dichloropyrazine CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010626#2-5-dichloropyrazine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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